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Introduction

N-Propylphthalimide is a chemical compound belonging to the phthalimide class,
characterized by a propyl group attached to the nitrogen atom of the phthalimide structure. Its
CAS number is 5323-50-2.[1][2][3] This guide provides an in-depth overview of its properties,
synthesis, and safety considerations, tailored for professionals in research and development.
This compound serves as a key intermediate in various chemical syntheses.

Chemical and Physical Properties

N-Propylphthalimide is typically a white to off-white powder.[2][4] Key quantitative data
regarding its properties are summarized in the table below for ease of reference and
comparison.
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Property Value Source
CAS Number 5323-50-2 [1][2][3]
Molecular Formula C11H11:NO2 [11[2][3]
Molecular Weight 189.21 g/mol [1112][3]
Melting Point 151-152 °C

Boiling Point 110-114 °C at 0.8 Torr

Appearance White to off-white powder [2][4]
Purity > 98% (by HPLC) [2][4]

Synthesis of N-Propylphthalimide

The synthesis of N-Propylphthalimide can be achieved through several methods, most
notably via the Gabriel synthesis or direct condensation of phthalic anhydride with propylamine.
The Gabriel synthesis involves the alkylation of potassium phthalimide with a propy! halide,
while the direct condensation method is a more straightforward approach. Below is a detailed
experimental protocol for the direct condensation method.

Experimental Protocol: Synthesis of N-
Propylphthalimide from Phthalic Anhydride and
Propylamine

This protocol is adapted from general procedures for the synthesis of N-substituted
phthalimides.

Materials:
o Phthalic anhydride
e n-Propylamine

¢ Glacial acetic acid
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o Ethanol

e Deionized water

Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle with magnetic stirrer
e Bichner funnel and flask

» Beakers

« Filter paper

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve phthalic anhydride (1 equivalent) in glacial acetic acid.

o Addition of Amine: To the stirred solution, slowly add n-propylamine (1 equivalent). An
exothermic reaction may be observed.

o Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

« |solation of Product: After the reaction is complete, allow the mixture to cool to room
temperature. Pour the cooled mixture into a beaker of cold deionized water to precipitate the
crude product.

« Filtration and Washing: Collect the solid product by vacuum filtration using a Buichner funnel.
Wash the collected solid with deionized water to remove any remaining acetic acid and
unreacted starting materials.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Recrystallization: Purify the crude N-Propylphthalimide by recrystallization from a suitable
solvent, such as ethanol, to obtain a white crystalline solid.

e Drying: Dry the purified product in a vacuum oven to remove any residual solvent.

Synthesis Workflow Diagram

The logical workflow for the synthesis of N-Propylphthalimide from phthalic anhydride and n-
propylamine is illustrated below.

Phthalic Anhydride +
n-Propylamine

_____ Reflux Precipitation in Vacuum Filtration Recrystallization u frect
: (2-4 hours) Cold Water and Washing (Ethanol) RUelibgiopy phialimide
1

Glacial Acetic Acid

Click to download full resolution via product page
Synthesis workflow for N-Propylphthalimide.

Applications

N-Propylphthalimide is a versatile intermediate in organic synthesis. Its primary applications
include:

» Dye and Pigment Manufacturing: It serves as a stable intermediate in the synthesis of
various dyes and pigments.[2]

» Textile Chemicals: It is used in the development of color-retentive textile dyes and other
textile auxiliaries.[2]

e Pharmaceutical Intermediate: It acts as a building block in the synthesis of heterocyclic
compounds and in the development of modified phthalimide-based drug scaffolds.[2]

» Fine and Specialty Chemicals: It is utilized in the synthesis of customized intermediates for
various industrial applications.[2]
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» Rubber Manufacturing: It is used as a chemical in the manufacturing of rubber and as a
stabilizer in polymer production.[5]

Safety and Handling

N-Propylphthalimide may cause skin and serious eye irritation.[3] Standard laboratory safety
protocols should be followed when handling this compound. This includes the use of personal
protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be
conducted in a well-ventilated area or under a fume hood.

First Aid Measures:

If inhaled: Move the person to fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Propylphthalimide: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294304#n-propylphthalimide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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